Cas no 64582-57-6 (Cyclohexanemethanamine, 4-(1H-tetrazol-5-yl)-, trans-)

• Product Name: Cyclohexanemethanamine, 4-(1H-tetrazol-5-yl)-, trans-
• CAS No: 64582-57-6
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 1682361
• PubChem ID: 19086484
• Update Time: 2025-04-21

Cyclohexanemethanamine, 4-(1H-tetrazol-5-yl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-(1H-tetrazol-5-yl)-, trans-
• [4-(2H-tetrazol-5-yl)cyclohexyl]methanamine
• SCHEMBL16304465
• SCHEMBL8967828
• 1-[4-(2H-Tetrazol-5-yl)cyclohexyl]methanamine
• 64582-57-6
• SCHEMBL8967821
• DTXSID40597929
• SCHEMBL17690508

• Inchi： 1S/C8H15N5/c9-5-6-1-3-7(4-2-6)8-10-12-13-11-8/h6-7H,1-5,9H2,(H,10,11,12,13)
• InChI Key： OEFZUVNVAFJABY-UHFFFAOYSA-N
• SMILES： NCC1CCC(C2N=NNN=2)CC1

Computed Properties

• Exact Mass: 181.13295
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48